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Compound of Interest

Compound Name: 1,1-Dichloropropane

Cat. No.: B1633073 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the environmental footprint of chemical compounds is paramount. This guide

provides a detailed comparison of the environmental impact of dichloropropane isomers,

focusing on their aquatic toxicity, biodegradability, and potential for bioaccumulation. The

information presented is supported by experimental data to facilitate informed decision-making

in chemical selection and risk assessment.

Quantitative Environmental Impact Data
The following tables summarize the key environmental parameters for the most common

dichloropropane isomers: 1,1-dichloropropane, 1,2-dichloropropane, and 1,3-

dichloropropane.

Table 1: Aquatic Toxicity of Dichloropropane Isomers
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Isomer Species
Exposure
Time

Endpoint
Concentrati
on (µg/L)

Reference

1,1-

Dichloroprop

ane

Daphnia

magna

(Water flea)

48 hours EC50 23,000 [1]

Lepomis

macrochirus

(Bluegill)

96 hours LC50 97,900 [1]

Lepomis

macrochirus

(Bluegill)

- LC50 98,000

1,2-

Dichloroprop

ane

Daphnia

magna

(Water flea)

48 hours EC50 52,500 [1]

Daphnia

magna

(Water flea)

48 hours EC50 30,000

Pimephales

promelas

(Fathead

minnow)

-
Chronic

Value
60,000 [1]

Lepomis

macrochirus

(Bluegill)

96 hours LC50
300,000 -

320,000
[1]

Oryzias

latipes

(Japanese

medaka)

96 hours LC50 160,000

Selenastrum

capricornutu

m (Green

algae)

72 hours EC50 140,000
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1,3-

Dichloroprop

ane

Daphnia

magna

(Water flea)

48 hours EC50 282,000 [1]

Pimephales

promelas

(Fathead

minnow)

-
Chronic

Value
8,100 [1]

Lepomis

macrochirus

(Bluegill)

96 hours LC50 >520,000 [1]

Pimephales

promelas

(Fathead

minnow)

96 hours LC50 131,100 [1]

Table 2: Biodegradation and Bioaccumulation of Dichloropropane Isomers
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Isomer Parameter Value

Environmen
tal
Compartme
nt

Conditions Reference

1,2-

Dichloroprop

ane

Biodegradatio

n Half-life
52 days

Soil (clay and

sandy)

Closed

system
[2]

>16 days Air

Photochemic

al

degradation

[2]

Resistant Water - [2]

Log Kow 2.28 - - [3]

Bioconcentrat

ion Factor

(BCF)

2.22 - 3.71

Cyprinus

carpio

(Common

carp)

Whole body [4]

1,3-

Dichloroprop

ane

Biodegradatio

n Half-life
3 - 25 days Soil

Field

conditions
[5]

1.8 - 61 days Soil

Aerobic

incubation,

dependent on

soil type

[5][6]

9.8 days Water
Deionized,

20°C
[7]

Log Kow 2.0 - - [8]

Bioconcentrat

ion Factor

(BCF)

7 (estimated)
Aquatic

organisms
- [8]
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The data presented in this guide are derived from standardized ecotoxicological and

environmental fate studies, generally following methodologies outlined by the Organisation for

Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.[9]

[10]

Aquatic Toxicity Testing: Acute aquatic toxicity is typically determined using tests such as the

Fish, Acute Toxicity Test (e.g., OECD Guideline 203), the Daphnia sp. Acute Immobilisation Test

(e.g., OECD Guideline 202), and the Alga, Growth Inhibition Test (e.g., OECD Guideline 201).

[10] These tests involve exposing the organisms to a range of concentrations of the test

substance over a defined period (e.g., 96 hours for fish, 48 hours for Daphnia, and 72 hours for

algae). The endpoints measured are typically mortality (LC50 for fish) or

immobilization/inhibition of growth (EC50 for invertebrates and algae).

Biodegradation Testing: The biodegradability of chemical substances in soil and water is

assessed through various simulation tests. For soil, laboratory studies under aerobic conditions

are common, where the disappearance of the parent compound and the formation of

metabolites and non-extractable residues are monitored over time to determine a degradation

half-life (e.g., OECD Guideline 307).[10][11] In aquatic systems, ready biodegradability tests

(e.g., OECD 301 series) provide an indication of the potential for rapid and complete

biodegradation.[10]

Bioaccumulation Potential: The potential for a chemical to accumulate in aquatic organisms is

evaluated through its bioconcentration factor (BCF). The BCF is the ratio of the chemical's

concentration in an organism to its concentration in the surrounding water at steady state.[12]

Experimental determination of BCF is often conducted following protocols like the OECD

Guideline 305 (Bioaccumulation in Fish: Exposure and Depuration Phases). Alternatively, the

octanol-water partition coefficient (Log Kow) is used as a screening tool to estimate the

bioaccumulation potential, with higher Log Kow values suggesting a greater likelihood of

bioaccumulation.[8]

Comparative Environmental Fate of
Dichloropropane Isomers
The following diagram illustrates a simplified comparative overview of the environmental fate of

1,2-dichloropropane and 1,3-dichloropropane, highlighting their persistence and degradation
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pathways.

Environmental Release

Environmental Fate

Degradation & Persistence

1,2-Dichloropropane

Soil

Water
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1,3-Dichloropropane Soil

Water

Air
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Click to download full resolution via product page

Caption: Environmental fate of 1,2- and 1,3-dichloropropane.
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In summary, the available data indicate that 1,3-dichloropropane generally exhibits lower

aquatic toxicity to invertebrates and fish compared to 1,1- and 1,2-dichloropropane.

Furthermore, 1,3-dichloropropane appears to be less persistent in the environment, with

shorter biodegradation half-lives in both soil and water. The bioaccumulation potential for all

isomers is considered to be low. This comparative analysis underscores the importance of

considering isomeric differences when evaluating the environmental impact of chemical

substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1633073#comparing-the-environmental-impact-of-
dichloropropane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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